3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95%
Overview
Description
3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95% (3-B5F2MPP) is a compound with a wide range of applications. It is a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), and is used in the synthesis of a variety of pharmaceutical agents and other compounds. 3-B5F2MPP is also used in the production of agrochemicals, and has been studied for its potential as an anti-inflammatory agent.
Scientific Research Applications
3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95% has a wide range of applications in scientific research. It is a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), and has been studied for its potential as an anti-inflammatory agent. It has also been studied for its potential as an anti-cancer agent, as it has been shown to inhibit the growth of several types of cancer cells. In addition, 3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95% has been used in the synthesis of a variety of pharmaceutical agents, such as non-steroidal anti-inflammatory drugs (NSAIDs), and has been studied for its potential as an insecticide.
Mechanism of Action
The mechanism of action of 3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95% is not fully understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is responsible for the production of prostaglandins, which are involved in inflammation and pain. By inhibiting the production of prostaglandins, 3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95% can reduce inflammation and pain. In addition, 3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95% has been shown to inhibit the growth of several types of cancer cells, suggesting that it may act as an anti-cancer agent.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95% are not fully understood. However, it is known to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. By inhibiting the production of prostaglandins, 3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95% can reduce inflammation and pain. In addition, 3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95% has been shown to inhibit the growth of several types of cancer cells, suggesting that it may act as an anti-cancer agent.
Advantages and Limitations for Lab Experiments
The advantages of using 3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95% in laboratory experiments include its potency as an inhibitor of the enzyme cyclooxygenase-2 (COX-2) and its potential as an anti-inflammatory and anti-cancer agent. Additionally, 3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95% is relatively easy to synthesize and can be used in a variety of experiments.
The main limitation of using 3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95% in laboratory experiments is its potential toxicity. 3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95% has been shown to be toxic to certain types of cells, and therefore must be handled with caution. Additionally, 3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95% is a relatively new compound, and its long-term effects are not yet known.
Future Directions
Given the potential of 3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95% as an anti-inflammatory and anti-cancer agent, there are many potential future directions for research. These include further studies on the mechanism of action of 3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95%, as well as studies on its effects on various types of cancer cells. Additionally, further research could be conducted on the potential toxicity of 3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95%, as well as its potential applications in the synthesis of other compounds. Finally, further research could be conducted on the potential of 3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95% as an insecticide, as well as its potential applications in agrochemicals.
properties
IUPAC Name |
3-bromo-5-(5-fluoro-2-methoxyphenyl)phenol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10BrFO2/c1-17-13-3-2-10(15)7-12(13)8-4-9(14)6-11(16)5-8/h2-7,16H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYKJMQGZGSBCIH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)F)C2=CC(=CC(=C2)Br)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10BrFO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50686414 | |
Record name | 5-Bromo-5'-fluoro-2'-methoxy[1,1'-biphenyl]-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50686414 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1123158-89-3 | |
Record name | 5-Bromo-5'-fluoro-2'-methoxy[1,1'-biphenyl]-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50686414 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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